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Compound of Interest

Compound Name: Saprorthoquinone

Cat. No.: B1632799 Get Quote

Disclaimer: "Saprorthoquinone" is not a recognized chemical compound. This guide provides

detailed disposal and safety procedures for a representative and hazardous quinone, 1,4-

Benzoquinone (CAS 106-51-4), to illustrate the necessary protocols for handling quinone-class

chemicals. Researchers, scientists, and drug development professionals must always consult

the specific Safety Data Sheet (SDS) for any chemical in use and adhere to their institution's

Environmental Health and Safety (EHS) guidelines. All waste disposal must comply with local,

state, and federal regulations.[1][2][3]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). Handling of quinone compounds requires, at a

minimum:

Safety Goggles: Chemical splash goggles are mandatory.[4]

Chemical-Resistant Gloves: Wear appropriate gloves; consult the SDS for specific material

recommendations.

Lab Coat: A lab coat should be worn to protect from skin contact.[2]

All work with solid or concentrated quinones should be performed in a well-ventilated area,

preferably within a certified chemical fume hood, to prevent the inhalation of dust or vapors.[2]
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Avoid any direct personal contact, including inhalation and skin contact.[1]

Step-by-Step Disposal and Decontamination Protocol
Waste Identification and Segregation:

Pure, unused 1,4-Benzoquinone is classified as a hazardous waste under EPA waste

number U197.[1]

Segregate all quinone-containing waste, including contaminated labware (e.g., gloves,

wipes, pipette tips), from other waste streams.

Containerization:

Place all solid quinone waste and contaminated materials into a designated, compatible,

and clearly labeled hazardous waste container.[1] The container must be kept tightly

sealed when not in use.[4]

For solutions, use a compatible, leak-proof liquid waste container. Do not mix with

incompatible materials.[4]

Spill Management:

Minor Spills: For small spills of solid material, do not dry sweep. Gently dampen the

material with water to prevent dust generation.[1] Carefully sweep up the material and

place it into the designated hazardous waste container.

Major Spills: In the event of a large spill, evacuate the area immediately and alert your

institution's EHS or emergency response team.[1] Increase ventilation and ensure no

ignition sources are present.[1]

Decontamination:

Thoroughly decontaminate all surfaces and equipment that have come into contact with

the quinone using an appropriate cleaning agent.[2]

All materials used for decontamination (e.g., paper towels, wipes) must also be disposed

of as hazardous waste.[2]
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Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's EHS department.[4] Disposal must be conducted at an approved waste

disposal facility.[5]

Crucially, do not flush quinone compounds or their solutions down the sanitary sewer

system.[4][6] They are very toxic to aquatic organisms.[1][4]

Quantitative Data and Chemical Properties
The following table summarizes key quantitative data for 1,4-Benzoquinone, which is essential

for safe handling and risk assessment.

Property Value Citations

CAS Number 106-51-4 [4]

Molecular Formula C₆H₄O₂ [7][8]

Molar Mass 108.095 g/mol [8]

Appearance Bright-yellow crystalline solid [7]

Odor
Pungent, irritating odor

resembling chlorine or bleach
[7][9]

Melting Point 113-115 °C [6][10]

Solubility in Water 10 g/L (at 25 °C) [4][10]

Vapor Pressure 0.1 mm Hg (at 25 °C) [10]

EPA Waste Number U197 [1]

Occupational Exposure Limits TLV-TWA: 0.1 ppm (0.4 mg/m³) [9][10]

Aquatic Toxicity (LC50, Fish) 0.045 mg/L (96h) [4]

Experimental Protocol: Neutralization of Dilute
Aqueous Quinone Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC105631000&productDescription=1%2C4-BENZOQUINONE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/J70083_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC105631000&productDescription=1%2C4-BENZOQUINONE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9351491.htm
https://datasheets.scbt.com/sc-202873.pdf
https://www.fishersci.com/store/msds?partNumber=AC105631000&productDescription=1%2C4-BENZOQUINONE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105631000&productDescription=1%2C4-BENZOQUINONE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/1,4-Benzoquinone
https://www.chemeurope.com/en/encyclopedia/1%2C4-Benzoquinone.html
https://www.chemeurope.com/en/encyclopedia/1%2C4-Benzoquinone.html
https://en.wikipedia.org/wiki/1,4-Benzoquinone
https://en.wikipedia.org/wiki/1,4-Benzoquinone
https://chemcess.com/14-benzoquinone-production-reactions-and-uses/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9351491.htm
https://www.chembk.com/en/chem/1,4-Benzoquinone
https://www.fishersci.com/store/msds?partNumber=AC105631000&productDescription=1%2C4-BENZOQUINONE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/1,4-Benzoquinone
https://www.chembk.com/en/chem/1,4-Benzoquinone
https://datasheets.scbt.com/sc-202873.pdf
https://chemcess.com/14-benzoquinone-production-reactions-and-uses/
https://www.chembk.com/en/chem/1,4-Benzoquinone
https://www.fishersci.com/store/msds?partNumber=AC105631000&productDescription=1%2C4-BENZOQUINONE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: This protocol is for the treatment of small quantities of dilute aqueous waste solutions

(<1% concentration) of reducible quinones for research purposes only. This procedure may not

be permissible in all jurisdictions and requires prior approval from your institution's EHS

department. This is a hazardous reaction and must be performed with extreme caution in a

chemical fume hood.

Objective: To reduce the toxic and reactive quinone to a less hazardous hydroquinone

derivative before collection as hazardous waste.

Materials:

Dilute aqueous quinone waste solution

Sodium bisulfite (NaHSO₃) or Sodium dithionite (Na₂S₂O₄)

Stir plate and stir bar

pH meter or pH paper

Appropriate hazardous waste container

Methodology:

Place the beaker containing the dilute quinone waste solution on a stir plate within a

chemical fume hood and begin gentle stirring.

Slowly add a 10% solution of sodium bisulfite or small portions of solid sodium dithionite to

the quinone solution. Quinones are oxidants and will react with the reducing agent.[7][8] The

characteristic yellow color of the 1,4-benzoquinone solution should fade as it is reduced to

the colorless hydroquinone.

Monitor the reaction closely. Add the reducing agent portion-wise until the solution becomes

colorless, indicating the consumption of the quinone.

After the reaction is complete, check the pH of the solution. If necessary, adjust the pH to be

between 5.5 and 8.5 using dilute acid or base.
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Transfer the treated solution to a properly labeled hazardous waste container. Even after

treatment, the solution must be disposed of as hazardous waste, as it now contains

hydroquinone and sulfites.

Consult your EHS department for final disposal procedures.

Diagrams
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Quinone Waste Generated
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Caption: Workflow for the segregation and disposal of quinone-based laboratory waste.
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Spill Occurs
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Caption: Decision-making workflow for responding to a chemical spill of a quinone compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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